N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-3-methoxy-2-naphthamide

• IUPAC Name: N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C26H19ClN2O4/c1-31-22-9-7-17(12-20(22)27)26-29-21-14-18(8-10-23(21)33-26)28-25(30)19-11-15-5-3-4-6-16(15)13-24(19)32-2/h3-14H,1-2H3,(H,28,30)
• InChI Key: GPOQJWDLXCPDPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC5=CC=CC=C5C=C4OC)Cl
• Molecular Formula: C26H19ClN2O4
• Molecular Weight: 458.9 g/mol

Description

N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-3-methoxy-2-naphthamide, commonly known as BMN-673, is a PARP (poly ADP-ribose polymerase) inhibitor that has been extensively researched for its potential use in cancer treatment. PARP is an enzyme that plays a crucial role in DNA repair, and inhibiting its activity can lead to the death of cancer cells.

Mechanism of Action

BMN-673 works by inhibiting the activity of PARP, an enzyme that plays a crucial role in DNA repair. When PARP is inhibited, cancer cells are unable to repair damaged DNA, leading to their death. This mechanism has been shown to be particularly effective in cancers that have defects in their DNA repair mechanisms, such as BRCA-mutated cancers.
Biochemical and Physiological Effects:
BMN-673 has been shown to have a selective effect on cancer cells, with minimal toxicity to normal cells. It has also been shown to enhance the effect of chemotherapy and radiation therapy in preclinical studies. However, further research is needed to fully understand the biochemical and physiological effects of BMN-673.

Advantages and Limitations for Lab Experiments

BMN-673 has several advantages for lab experiments, including its high potency, selectivity, and low toxicity to normal cells. However, it also has some limitations, such as its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for research on BMN-673. One area of focus is the development of combination therapies that incorporate BMN-673 with other cancer treatments, such as chemotherapy and immunotherapy. Another area of focus is the identification of biomarkers that can predict which patients are most likely to respond to BMN-673 treatment. Additionally, further research is needed to fully understand the mechanism of action of BMN-673 and to optimize its use in cancer treatment.

Scientific Research Applications

BMN-673 has been extensively researched for its potential use in cancer treatment. It has shown promising results in preclinical studies, particularly in the treatment of breast, ovarian, and prostate cancers. Clinical trials have also been conducted, and BMN-673 has been shown to be well-tolerated and effective in treating certain types of cancer. It has been granted orphan drug designation by the FDA for the treatment of small cell lung cancer and ovarian cancer.